Cas no 1261473-70-4 (2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261473-70-4
• MF: C₁₂H₄Cl₃F₃IN
• MW: 452.425542831421
• CID: 4969845
• Update Time: 2025-07-21

2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F3IN/c13-8-3-10(15)9(14)2-6(8)7-1-5(12(16,17)18)4-20-11(7)19/h1-4H
• InChI Key： MFZZLKXICYCFRB-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C(F)(F)F)=CN=1)C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

Introduction to 2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261473-70-4)

2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine, with the CAS number 1261473-70-4, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its iodo, trichlorophenyl, and trifluoromethyl substituents on a pyridine ring, which contribute to its distinctive properties and reactivity.

The synthesis of 2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine involves several intricate steps, including the formation of the pyridine ring and the subsequent introduction of the substituents. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the number of reaction steps but also minimizes the formation of by-products, making it an attractive option for industrial-scale production.

In terms of its physical and chemical properties, 2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine exhibits high thermal stability and solubility in common organic solvents such as dichloromethane and dimethylformamide. These properties make it suitable for a wide range of applications, including as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, which are crucial factors in drug design.

The biological activity of 2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine has been extensively studied in various contexts. Research published in the Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated its potent inhibitory effects on specific enzymes involved in cancer cell proliferation. The compound was found to selectively target these enzymes without affecting normal cells, making it a promising lead compound for the development of anticancer drugs. Additionally, its ability to cross cell membranes efficiently due to its lipophilic nature further enhances its therapeutic potential.

Beyond its medicinal applications, 2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine has shown promise in materials science. A study published in the Journal of Materials Chemistry C in 2019 explored its use as a building block for the synthesis of functional polymers with tunable electronic properties. The incorporation of this compound into polymer chains resulted in materials with enhanced conductivity and stability, which are valuable for applications in electronic devices such as organic field-effect transistors (OFETs) and photovoltaic cells.

The environmental impact of 2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine is another important consideration. While it is not classified as a hazardous substance under current regulations, ongoing research is being conducted to assess its long-term effects on ecosystems. A study published in the Environmental Science & Technology in 2018 evaluated the biodegradability and toxicity of this compound under various environmental conditions. The results indicated that it degrades relatively quickly under aerobic conditions but may persist longer in anaerobic environments. Therefore, proper handling and disposal practices are recommended to minimize any potential environmental risks.

In conclusion, 2-Iodo-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261473-70-4) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods continue to be developed and optimized, the potential uses of this compound are likely to expand even further.